Cas no 1806351-38-1 (Benzenepropanenitrile, 4-bromo-3-fluoro-)

• Product Name: Benzenepropanenitrile, 4-bromo-3-fluoro-
• CAS No: 1806351-38-1
• MF: C₉H₇BrFN
• MW: 228.06098484993
• CID: 5936780
• PubChem ID: 116989053
• Update Time: 2025-10-31

Benzenepropanenitrile, 4-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-bromo-3-fluoro-

• Inchi： 1S/C9H7BrFN/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6H,1-2H2
• InChI Key： OWAVLLWWESHIFE-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Br)C(F)=C1

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±27.0 °C(Predicted)

Additional information on Benzenepropanenitrile, 4-bromo-3-fluoro-

Benzenepropanenitrile, 4-bromo-3-fluoro (CAS No. 1806351-38-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzenepropanenitrile, 4-bromo-3-fluoro, identified by its unique Chemical Abstracts Service (CAS) number 1806351-38-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features—comprising a benzene ring substituted with a bromo group at the 4-position and a fluoro group at the 3-position, coupled with an acrylonitrile moiety—make it a versatile building block for drug discovery programs.

The< strong>4-bromo and< strong>3-fluoro substituents in< strong>Benzenepropanenitrile, 4-bromo-3-fluoro play pivotal roles in modulating the electronic properties and metabolic stability of the resulting pharmaceutical agents. The bromine atom, being highly electronegative, exerts a strong electron-withdrawing effect, which can influence the reactivity of adjacent functional groups. Conversely, the fluorine atom, while also electron-withdrawing, introduces metabolic resistance by participating in hydrogen bonding interactions with biological targets. These characteristics have been exploited in the development of kinase inhibitors and antipsychotic drugs, where precise functionalization is essential for achieving high affinity and selectivity.

In recent years, the demand for< strong>Benzenepropanenitrile, 4-bromo-3-fluoro has surged due to its application in fragment-based drug design (FBDD). FBDD is an innovative approach that relies on identifying small molecule fragments capable of binding to biological targets with high affinity. These fragments are then chemically modified to enhance their potency and selectivity. The< strong>4-bromo-3-fluoro scaffold has proven particularly valuable in this context, as it allows for facile introduction of additional functional groups while maintaining structural integrity. For instance, researchers have leveraged this compound to develop novel inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation and survival.

The synthesis of< strong>Benzenepropanenitrile, 4-bromo-3-fluoro typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route begins with the bromination of 3-fluorobenzyl chloride using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The resulting intermediate is then subjected to nucleophilic substitution or cross-coupling reactions to introduce the nitrile group at the appropriate position. Advanced techniques such as palladium-catalyzed Buchwald-Hartwig amination have also been employed to achieve regioselective modifications.

The pharmacological relevance of derivatives derived from< strong>Benzenepropanenitrile, 4-bromo-3-fluoro has been extensively studied in preclinical models. For example, researchers have synthesized analogs targeting the serotonin receptor subtype 5-HT2A, which is involved in mood regulation and cognitive function. These studies have demonstrated that subtle modifications around the< strong>4-bromo-3-fluoro core can significantly alter receptor binding affinity and downstream signaling pathways. Such findings underscore the importance of< strong>Benzenepropanenitrile, 4-bromo-3-fluoro as a scaffold for developing next-generation therapeutics.

The role of computational chemistry in optimizing derivatives of< strong>Benzenepropanenitrile, 4-bromo-3-fluoro cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations have enabled researchers to predict binding affinities and metabolic liabilities with remarkable accuracy. By integrating these computational approaches with experimental data, medicinal chemists can accelerate the discovery process and minimize costly trial-and-error methodologies. This synergy between experimental and computational methods has been instrumental in streamlining drug development pipelines.

In conclusion,< strong>Benzenepropanenitrile, 4-bromo-3-fluoro (CAS No. 1806351-38-1) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for designing novel therapeutic agents targeting diverse disease pathways. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further. The continued exploration of its synthetic possibilities and pharmacological potential will undoubtedly yield groundbreaking advancements in medicine.